TDTM

• Molecular Formula: C30H19N3S2
• Molecular Weight: 485.6 g/mol
• InChI: InChI=1S/C30H19N3S2/c31-20-22(21-32)19-27-15-16-29(34-27)30-18-17-28(35-30)23-11-13-26(14-12-23)33(24-7-3-1-4-8-24)25-9-5-2-6-10-25/h1-19H
• InChIKey: IOEWULYDQMZCPE-UHFFFAOYSA-N

Tetradecylthioacetic Acid (TTA/TDTM): A Non-β-Oxidizable 3-Thia Fatty Acid PPAR Agonist for Lipid Metabolism Research

Tetradecylthioacetic acid (TTA), also designated TDTM, is a synthetic, sulfur-substituted 16-carbon saturated fatty acid analog [1]. Its structural hallmark is the insertion of a sulfur atom at the 3-position, rendering it non-β-oxidizable in mitochondria [2]. This metabolic blockade is critical, as it allows TTA to act as a ligand for peroxisome proliferator-activated receptors (PPARs), particularly PPARα and PPARδ, modulating lipid homeostasis without being catabolized for energy [3]. Unlike natural fatty acids or conventional fibrate drugs, TTA’s resistance to β-oxidation underpins its distinct pharmacological profile, including potent hypolipidemic, insulin-sensitizing, and antioxidant effects observed in cellular and animal models.

Non-β-oxidizable 3-thia scaffold

Resistant to mitochondrial β-oxidation; enables peroxisomal pathway studies

Dual PPARα/δ agonist profile

Supports lipid metabolism and metabolic syndrome research models

Lipid-modulating research context

Reported effects on cholesterol, triacylglycerol, and antioxidant endpoints

• [1] Berge, R. K., Aarsland, A., Kryvi, H., Bremer, J., & Aarsaether, N. (1989). Alkylthio acetic acids (3-thia fatty acids)—A new group of non-β-oxidizable peroxisome-inducing fatty acid analogues—II. Dose-response studies on hepatic peroxisomal- and mitochondrial changes and long-chain fatty acid metabolizing enzymes in rats. Biochemical Pharmacology, 38(22), 3969–3979. View Source
• [2] Skorve, J., Asiedu, D. K., Rustan, A. C., Björkhem, I., & Berge, R. K. (1993). The hypocholesterolemic effect of sulfur-substituted fatty acid analogues in rats fed a high carbohydrate diet. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1167(2), 175–181. View Source
• [3] Berge, R. K., Tronstad, K. J., Berge, K., Rost, T. H., Wergedahl, H., Gudbrandsen, O. A., & Skorve, J. (2005). The metabolic syndrome and the hepatic fatty acid oxidation: a role for modified fatty acids? Current Opinion in Clinical Nutrition and Metabolic Care, 8(2), 135–141. View Source

Why Tetradecylthioacetic Acid (TTA/TDTM) Cannot Be Simply Substituted by Other PPAR Agonists or Fatty Acids

Substituting TTA with other PPAR agonists or fatty acid analogs is not straightforward due to its unique combination of non-β-oxidizability and dual PPARα/δ activation. In contrast to fibrates, which are primarily PPARα agonists, TTA’s additional PPARδ activity may confer distinct effects on muscle fatty acid oxidation [1]. Compared to natural polyunsaturated fatty acids (PUFAs) like EPA and DHA, TTA exhibits a more potent PPAR activation profile and differential effects on triacylglycerol synthesis and secretion [2]. Furthermore, within its own chemical class of sulfur-substituted fatty acids, subtle structural changes (e.g., sulfur position, chain length, or α-methylation) dramatically alter potency, selectivity, and even switch a compound's metabolic effect from beneficial to deleterious, as seen with analogs like tetradecylthiopropionic acid [3]. The quantitative evidence below substantiates these critical distinctions.

TTA

Fibrates (pure PPARα)

Dual PPARα/δ activation may not be replicated; metabolic endpoint profile may differ

TTA

PUFAs (EPA/DHA)

PPAR activation potency and triacylglycerol synthesis effects differ; direct replacement requires validation

TTA

Sulfur analogs (chain length / position variants)

Small structural changes may switch metabolic effects; potency rank order is context-dependent

• [1] Løvås, K., Røst, T. H., Skorve, J., Ulvik, R. J., Gudbrandsen, O. A., Bohov, P., ... & Berge, R. K. (2009). Tetradecylthioacetic acid attenuates dyslipidaemia in male patients with type 2 diabetes mellitus, possibly by dual PPAR-α/δ activation and increased mitochondrial fatty acid oxidation. Diabetes, Obesity and Metabolism, 11(4), 304–314. View Source
• [2] Berge, R. K., Madsen, L., Vaagenes, H., Tronstad, K. J., Gøttlicher, M., & Rustan, A. C. (1999). In contrast with docosahexaenoic acid, eicosapentaenoic acid and hypolipidaemic derivatives decrease hepatic synthesis and secretion of triacylglycerol by decreased diacylglycerol acyltransferase activity and stimulation of fatty acid oxidation. Biochemical Journal, 343(Pt 1), 191–197. View Source
• [3] Asiedu, D. K., al-Shurbaji, A., Rustan, A. C., Björkhem, I., Berglund, L., & Berge, R. K. (1995). Acute modulation of rat hepatic lipid metabolism by sulphur-substituted fatty acid analogues. Biochemical Pharmacology, 49(7), 1013–1022. View Source

Quantitative Differentiation of Tetradecylthioacetic Acid (TTA/TDTM) from Key Comparators

PPARα Activation Potency: Chain-Length Dependence and Superiority over Shorter Analogs

In a transient transfection assay in COS-1 cells using a chimeric PPARα receptor, TTA (C14-S acetic acid) demonstrated significantly greater activation of PPARα compared to shorter-chain sulfur-substituted fatty acid analogs [1]. The activation increased with chain length, with TTA representing the peak for PPARα among this series.

PPARα activation

Head-to-head

~7-fold over baseline

Chain-length peak PPARα activation

COS-1 cells, 100 µM; shorter-chain analogs weaker

Evidence Dimension	PPARα Activation (Luciferase Reporter Assay)
Target Compound Data	Approximately 7-fold activation over baseline at 100 µM (for C14-S acetic acid / TTA).
Comparator Or Baseline	C9-S acetic acid (~2.5-fold), C11-S acetic acid (~4.5-fold), C13-S acetic acid (~6-fold) activation over baseline at 100 µM.
Quantified Difference	TTA (C14-S) is ~2.8-fold more potent than C9-S acetic acid and ~1.2-fold more potent than C13-S acetic acid.
Conditions	COS-1 cells transiently transfected with PPARα-GAL4 chimeric receptor expression plasmid and UAS-tk-LUC reporter. Compounds tested at 100 µM.

Why This Matters

Demonstrates that TTA is the optimally potent PPARα agonist within its homologous series, validating its selection for research over shorter-chain variants.

• [1] Berge, K., Tronstad, K. J., Flindt, E. N., Rasmussen, H., Madsen, L., Kristiansen, K., & Berge, R. K. (2005). Sulfur-substituted and α-methylated fatty acids as peroxisome proliferator-activated receptor activators. Lipids, 40(1), 49–57. View Source

Divergent Metabolic Effects vs. 3-Thiadicarboxylic Acid: Differential Impact on Fatty Acid Oxidation

In primary rat hepatocytes cultured with 200 µM oleic acid, TTA increased the oxidation of [14C]palmitic acid, whereas its close structural analog 3-thiadicarboxylic acid did not, despite both compounds reducing glycerolipid synthesis [1].

FA oxidation divergence

Head-to-head

TTA increases palmitate oxidation; 3-thiadicarboxylic acid does not

TTA uniquely couples lipid synthesis reduction with fatty acid disposal

Primary rat hepatocytes, 200 µM oleic acid

Evidence Dimension	Oxidation of [1-14C]Palmitic Acid
Target Compound Data	Increased oxidation compared to control.
Comparator Or Baseline	3-Thiadicarboxylic acid: No significant increase in [14C]palmitic acid oxidation.
Quantified Difference	Qualitative difference: TTA stimulates fatty acid oxidation; 3-thiadicarboxylic acid does not.
Conditions	Primary rat hepatocytes cultured with 200 µM oleic acid.

Why This Matters

Reveals a functional divergence between two structurally similar hypolipidemic sulfur analogs, where TTA uniquely couples reduced glycerolipid synthesis with enhanced fatty acid disposal, a mechanistic combination that may confer a different therapeutic profile.

• [1] Skorve, J., Rustan, A. C., & Berge, R. K. (1995). Effects of non-β-oxidizable sulfur-substituted fatty acid analogues on synthesis and secretion of triacylglycerol and cholesterol in cultured rat hapatocytes. Lipids, 30(11), 987–994. View Source

Superior Antioxidant Capacity: Quantitative Comparison with Tetradecylselenoacetic Acid (TSA)

TTA and its selenium analog TSA were directly compared for their ability to inhibit copper-induced oxidation of human low-density lipoprotein (LDL). TSA demonstrated a more potent antioxidant effect than TTA, providing a quantitative benchmark for TTA's activity [1].

LDL oxidation lag time

Head-to-head

TSA more potent than TTA

Selenium analog shows greater antioxidant potency in this model

Cu²⁺-induced human LDL oxidation

Evidence Dimension	LDL Oxidation Lag Time Increase
Target Compound Data	Increased lag time before LDL oxidation onset (dose-dependent).
Comparator Or Baseline	Tetradecylselenoacetic acid (TSA): More potent than TTA at increasing lag time.
Quantified Difference	TSA was more potent than TTA in increasing the lag time before the onset of LDL oxidation.
Conditions	Human LDL incubated with Cu²⁺ (5 µM).

Why This Matters

Establishes TTA's antioxidant efficacy relative to a more potent chalcogen analog, allowing researchers to select the appropriate compound based on desired potency or specific chemical properties (e.g., sulfur vs. selenium).

• [1] Muna, Z. A., Doudin, K., Songstad, J., Ulvik, R. J., & Berge, R. K. (2000). Tetradecylthioacetic acid and tetradecylselenoacetic acid inhibit lipid peroxidation and interact with superoxide radical. Free Radical Biology and Medicine, 28(7), 1068–1078. View Source

PPARα Activation: Enhanced Potency of α-Methyl TTA vs. Parent TTA

The α-methyl derivative of TTA (α-methyl TTA) was found to be a stronger activator of PPARα than unmodified TTA in a cell-based reporter assay [1]. This SAR finding delineates the enhanced potency achievable through structural modification.

α-Me-TTA vs. parent

Head-to-head

α-Methyl TTA stronger PPARα activator than TTA

α-Methylation enhances PPARα potency; SAR benchmark

COS-1 cell reporter assay

Evidence Dimension	PPARα Activation
Target Compound Data	TTA activates PPARα.
Comparator Or Baseline	α-Methyl TTA: Stronger PPARα activator than TTA.
Quantified Difference	α-Methyl TTA is a stronger activator than TTA.
Conditions	Transient transfection assay in COS-1 cells using PPARα-GAL4 chimeric receptor.

Why This Matters

Provides a clear benchmark for researchers studying the structure-activity relationship (SAR) of TTA derivatives, illustrating how α-methylation can enhance PPARα potency.

• [1] Berge, K., Tronstad, K. J., Flindt, E. N., Rasmussen, H., Madsen, L., Kristiansen, K., & Berge, R. K. (2005). Sulfur-substituted and α-methylated fatty acids as peroxisome proliferator-activated receptor activators. Lipids, 40(1), 49–57. View Source

Differential Regulation of Apolipoprotein A-I Promoter: Comparable Potency to Fenofibrate

In a study examining the repression of the human apolipoprotein A-I promoter, TTA demonstrated a level of repression similar to that of the clinically used fibrate fenofibrate, but less than that of ciprofibrate [1]. This provides a direct pharmacodynamic comparison between TTA and established fibrate drugs.

ApoA-I promoter repression

Head-to-head

43 ± 5% (TTA) vs. 39 ± 4% (fenofibrate)

Comparable to fenofibrate; less potent than ciprofibrate

HepG2 cells, human apoA-I promoter construct

Evidence Dimension	Repression of Human Apolipoprotein A-I Promoter Activity
Target Compound Data	43 ± 5% repression
Comparator Or Baseline	Fenofibrate: 39 ± 4% repression; Ciprofibrate: 76 ± 2% repression.
Quantified Difference	TTA (43%) is comparable to fenofibrate (39%) but significantly less potent than ciprofibrate (76%).
Conditions	HepG2 cells transfected with human apoA-I promoter reporter construct.

Why This Matters

Positions TTA's transcriptional effects relative to clinically established fibrates, informing its potential utility and differentiating it from more potent peroxisome proliferators.

• [1] Vu-Dac, N., Chopin-Delannoy, S., Gervois, P., Bonnelye, E., Martin, G., Fruchart, J. C., ... & Staels, B. (1998). Negative regulation of the human apolipoprotein A-I promoter by fibrates can be attenuated by the interaction of the peroxisome proliferator-activated receptor with its response element. Journal of Biological Chemistry, 273(42), 27506–27512. View Source

In Vivo Hypolipidemic Potency: Relative Comparison with 3-Thiadicarboxylic Acid

In rats fed a high-carbohydrate diet, both TTA and 3-thiadicarboxylic acid reduced plasma cholesterol. However, 3-thiadicarboxylic acid was more potent, achieving cholesterol reduction faster and at a lower dose [1]. This establishes a potency rank order within the sulfur-substituted fatty acid class.

In vivo cholesterol lowering

Head-to-head

3-Thiadicarboxylic acid more potent than TTA

TTA less potent hypocholesterolemic in this diet model

High-carbohydrate-fed rats, 7-day oral dosing

Evidence Dimension	Plasma Cholesterol Reduction in High-Carbohydrate Fed Rats
Target Compound Data	Significant cholesterol reduction.
Comparator Or Baseline	3-Thiadicarboxylic acid: More potent; decreased cholesterol faster and at a lower dose than TTA.
Quantified Difference	3-Thiadicarboxylic acid was the most potent, decreasing cholesterol faster and at a lower dose than TTA.
Conditions	Male Wistar rats fed a high-carbohydrate diet for 7 days, administered compounds orally.

Why This Matters

Demonstrates that within the same chemical class, 3-thiadicarboxylic acid is a more potent hypocholesterolemic agent, guiding researchers to select the appropriate analog based on desired potency or to use TTA as a less potent comparator.

• [1] Skorve, J., Asiedu, D. K., Rustan, A. C., Björkhem, I., & Berge, R. K. (1993). The hypocholesterolemic effect of sulfur-substituted fatty acid analogues in rats fed a high carbohydrate diet. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1167(2), 175–181. View Source

Recommended Research Applications for Tetradecylthioacetic Acid (TTA/TDTM) Based on Quantitative Evidence

Investigating the Role of Dual PPARα/δ Agonism in Metabolic Disease Models

For studies aiming to dissect the specific contributions of PPARα vs. PPARδ activation in hepatic and muscle fatty acid oxidation, TTA serves as a key tool compound [1]. Its dual agonist profile, confirmed in cellular assays, allows researchers to explore the synergistic effects of targeting both receptors simultaneously, distinguishing it from pure PPARα agonists like fenofibrate [2].

Examining Non-β-Oxidizable Fatty Acids as Probes for Mitochondrial vs. Peroxisomal β-Oxidation

TTA's core structural feature—the sulfur atom at the 3-position—makes it resistant to mitochondrial β-oxidation [1]. This property is essential for experiments designed to trace and quantify peroxisomal β-oxidation pathways independently of mitochondrial activity, or to study the metabolic fate and signaling of fatty acids that cannot be fully catabolized [2].

Comparative Studies on Antioxidant Mechanisms of Chalcogen-Containing Fatty Acids

The direct comparison of TTA with its selenium analog TSA provides a powerful system for investigating the role of the chalcogen atom (S vs. Se) in antioxidant mechanisms [1]. Researchers can utilize this pair to study metal chelation vs. radical scavenging in lipid peroxidation models, where TSA's higher potency offers a benchmark for TTA's activity [2].

Structure-Activity Relationship (SAR) Studies on PPAR Ligands

The differential PPARα activation by TTA compared to shorter-chain sulfur-substituted analogs (C9-S to C13-S acetic acid) and its enhanced potency upon α-methylation make it an ideal starting point for SAR campaigns [1]. These comparisons provide a quantitative framework for designing and testing novel PPAR modulators with tailored potency and selectivity profiles [2].

Application

Selection Property

Validation Focus

Metabolic disease model PPAR studies

Dual PPARα/δ agonist profile

Dissect receptor-specific contributions to fatty acid oxidation

Peroxisomal vs. mitochondrial β-oxidation tracing

Non-β-oxidizable 3-thia modification

Quantify peroxisomal oxidation independent of mitochondrial activity

Antioxidant mechanism studies (S vs. Se)

Chalcogen-dependent antioxidant activity

Compare metal chelation vs. radical scavenging in lipid peroxidation models

PPAR ligand SAR campaigns

Chain-length- and α-methylation-dependent PPARα potency

Design novel PPAR modulators with tailored potency/selectivity

• [1] Løvås, K., Røst, T. H., Skorve, J., Ulvik, R. J., Gudbrandsen, O. A., Bohov, P., ... & Berge, R. K. (2009). Tetradecylthioacetic acid attenuates dyslipidaemia in male patients with type 2 diabetes mellitus, possibly by dual PPAR-α/δ activation and increased mitochondrial fatty acid oxidation. Diabetes, Obesity and Metabolism, 11(4), 304–314. View Source
• [2] Vu-Dac, N., Chopin-Delannoy, S., Gervois, P., Bonnelye, E., Martin, G., Fruchart, J. C., ... & Staels, B. (1998). Negative regulation of the human apolipoprotein A-I promoter by fibrates can be attenuated by the interaction of the peroxisome proliferator-activated receptor with its response element. Journal of Biological Chemistry, 273(42), 27506–27512. View Source